Cas no 2172210-77-2 (4-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}butanoic acid)

• Product Name: 4-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}butanoic acid
• CAS No: 2172210-77-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6219086
• PubChem ID: 165545510
• Update Time: 2025-06-09

4-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}butanoic acid
• 2172210-77-2
• 4-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-methylformamido}butanoic acid
• EN300-1489030

• Inchi： 1S/C26H30N2O5/c1-28(16-8-13-23(29)30)24(31)26(14-6-7-15-26)27-25(32)33-17-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,22H,6-8,13-17H2,1H3,(H,27,32)(H,29,30)
• InChI Key： IVYLWVISOWRBFF-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)CCCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}butanoic acid

Recent Advances in the Study of 4-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}butanoic acid (CAS: 2172210-77-2)

The compound 4-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}butanoic acid (CAS: 2172210-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the most notable advancements involves the use of this compound in the synthesis of peptide-based inhibitors for proteases implicated in various diseases, including cancer and viral infections. Researchers have demonstrated that the fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule enhances stability and solubility, making it an ideal candidate for solid-phase peptide synthesis (SPPS). This has opened new avenues for the development of more efficient and scalable synthetic routes for complex peptides.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 4-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}butanoic acid to design a series of protease inhibitors with improved pharmacokinetic properties. The study highlighted the compound's role in facilitating the incorporation of cyclopentyl and N-methylformamido motifs, which are known to enhance binding affinity and metabolic stability. These findings underscore the molecule's potential in the rational design of next-generation therapeutics.

Another area of research focuses on the compound's utility in bioconjugation strategies. A recent report in Bioconjugate Chemistry detailed its application in the site-specific modification of proteins and antibodies, enabling the development of antibody-drug conjugates (ADCs) with enhanced efficacy and reduced off-target effects. The Fmoc group's orthogonal protection properties were particularly emphasized, allowing for precise control over conjugation sites.

Despite these promising developments, challenges remain in optimizing the synthetic yield and purity of 4-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}butanoic acid. Recent efforts have focused on refining purification techniques and exploring alternative synthetic pathways to address these issues. For instance, a 2024 preprint on bioRxiv proposed a novel enzymatic approach to synthesize the compound, which could potentially reduce the reliance on harsh chemical conditions and improve scalability.

In conclusion, 4-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}butanoic acid (CAS: 2172210-77-2) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, drug design, and bioconjugation positions it as a valuable tool for advancing therapeutic innovation. Future research will likely explore its applications in emerging fields such as personalized medicine and nanomedicine, further expanding its impact on the life sciences.